3,5-dimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C14H16N4O3S2/c1-10-14(11(2)21-17-10)23(19,20)15-5-7-18-6-3-13(16-18)12-4-8-22-9-12/h3-4,6,8-9,15H,5,7H2,1-2H3
• InChI Key: SEGXVVUKDLJZJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C14H16N4O3S2
• Molecular Weight: 352.4 g/mol

Description

3,5-dimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H16N4O3S2 and its molecular weight is 352.43. The purity is usually 95%.
BenchChem offers high-quality 3,5-dimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-dimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Novel heterocyclic compounds containing a sulfonamido moiety, including structures similar to the compound , have been synthesized and evaluated for antibacterial activity. These compounds exhibited significant antibacterial properties against various bacterial strains, suggesting their potential use as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Enzyme Inhibition for Therapeutic Targets

• Research on pyrazoline benzensulfonamides, which share structural features with the specified compound, has demonstrated their effectiveness as inhibitors of carbonic anhydrase and acetylcholinesterase enzymes. These findings suggest applications in managing conditions like glaucoma and Alzheimer's disease due to their low cytotoxicity and inhibition potency (Ozmen Ozgun et al., 2019).

Antitumor Activity

• Certain pyrazole and thienopyrimidine derivatives, related to the compound , have shown remarkable antitumor activity against specific cancer cell lines. This suggests the compound's potential application in cancer treatment strategies (Aly, 2009).

Molecular Docking and DFT Calculations

• The synthesis, characterization, and biological evaluation of novel benzenesulfonamide derivatives, including pyrazole carboxylic acids and thiadiazole sulfonamides, have been carried out. These studies involved molecular docking and density functional theory (DFT) calculations to explore the compounds' interactions at the molecular level, indicating the compound's potential in drug design and discovery processes (Fahim & Shalaby, 2019).